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Compound of Interest

Compound Name: cavex

Cat. No.: B1169322

This guide provides a detailed overview of the material safety data for a range of Cavex
impression materials, designed for researchers, scientists, and drug development
professionals. The information is compiled from publicly available Material Safety Data Sheets
(MSDS) and Safety Data Sheets (SDS).

Hazard Identification and Composition

Cavex impression materials are broadly classified into alginate-based and silicone-based
products, each with distinct compositions and associated safety profiles. Additionally, this guide
covers the safety data for Cavex's tooth whitening products.

Alginate Impression Materials

Cavex alginate impression materials, such as Cavex CA37, Cavex Cream Alginate, and
Cavex ColorChange, are primarily composed of naturally derived alginate, diatomaceous
earth, and other inorganic compounds. While generally considered safe for their intended
dental application, some components may present hazards, particularly in their raw, powdered
form.

Table 1: Hazardous Components in Cavex Alginate Impression Materials
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EINECS Concentration  Hazard
Component CAS Number o
Number Range (%) Classification
Substance with a
Kieselguhr, soda Community
_ 68855-54-9 272-489-0 40 - 60%
ash flux-calcined workplace
exposure limit[1]
Substance with a
Community
Talc
) 14807-96-6 238-877-9 25-7.5% workplace
(Mg3H2(Si03)4) o
exposure limit[1]
[2]
Substance with a
Calcium Community
7778-18-9 231-900-3 25-75%
Sulphate, natural workplace
exposure limit[1]
Acute Tox. 4
Dipotassium (H302), Eye
hexafluorotitanat ~ 16919-27-0 240-969-9 >]1 - <2.5% Dam. 1 (H318),
e STOT SE 3
(H335)[2][3]
Substance with a
Magnesium Community
. 1309-48-4 215-171-9 0.1-<2.5%
Oxide workplace
exposure limit[3]
_ _ N STOTRE 1
Cristobalite 14464-46-1 238-455-4 Not Specified
(H372)[4]

Note: The presence and concentration of these components may vary between specific Cavex

alginate products.

The primary hazard associated with alginate impression materials is the potential for dust

inhalation during mixing, which may cause respiratory irritation.[2] Some formulations contain
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crystalline silica (cristobalite), which is classified as causing damage to organs through
prolonged or repeated exposure.[4]

Silicone Impression Materials

Cavex silicone impression materials, such as Cavex SiliconA Bite Catalyst, are based on vinyl
polysiloxane chemistry. These materials are generally considered to be biocompatible and

present a low risk in their cured form.

Table 2: Hazardous Components in Cavex Silicone Impression Materials

EINECS Concentration Hazard
Component CAS Number o
Number Range (%) Classification
, _ B STOTRE 1
Cristobalite 14464-46-1 238-455-4 Not Specified
(H372)[4]

The uncured catalyst component may contain substances that can cause skin and eye
irritation. Prolonged or repeated exposure to the filler material, cristobalite, may cause damage
to organs.[4]

Tooth Whitening Materials

Cavex Bite&White products are carbamide peroxide-based tooth whitening agents. The
primary hazardous component is urea peroxide, which can cause skin and eye irritation.[5]

Table 3: Hazardous Components in Cavex Tooth Whitening Materials
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EINECS Concentration Hazard
Component CAS Number .
Number Range (%) Classification
Skin Irrit. 2
Urea Peroxide 124-43-6 204-701-4 Not Specified (H315), Eye Irrit.
2 (H319)[5]
Substance with a
Community
Glycerol 56-81-5 200-289-5 7 - 15%
workplace

exposure limit[6]

Flam. Lig. 3
(H226), Skin Irrit.
2 (H315), Skin
Sens. 1B (H317),

5989-27-5 227-813-5 >0.25 - <1% Asp. Tox. 1
(H304), Aquatic
Acute 1 (H400),
Aquatic Chronic
3 (H412)[6]

(R)-p-mentha-
1,8-diene

Some formulations may also contain flavorings, such as (R)-p-mentha-1,8-diene, which can
cause skin sensitization and may be harmful to aquatic life.[6]

Experimental Protocols

Detailed experimental protocols for the toxicological and ecotoxicological assessments are not
provided in the standard Safety Data Sheets. The hazard classifications are based on data
from suppliers of the raw materials and from established toxicological databases. The primary
irritant effect, skin corrosion/irritation, serious eye damage/irritation, and respiratory or skin
sensitization are generally determined based on available data, and the classification criteria
are often not met for the final mixed product.[1]

Logical Relationships and Workflows

The following diagrams illustrate the logical flow of hazard identification and response as
outlined in the material safety data sheets.
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Exposure Event First-Aid Measures

Inhalation of Powder }—> Move to Fresh Air }» ****************************
Hazard Identification Skin Contact ‘ ‘ Wash with Soap and Water
" 1 . 2. Identify Potential Hazards ' " " "
Cavex Impression Material }—» Review Safety Data Sheet }—b{ (e.g., Dust Inhalation, Skin Contact) e 3 Seek Medical Attention if Symptoms Persist
Eye Contact }—> Rinse Eyes with Water
Ingestion

Click to download full resolution via product page

Caption: Hazard ldentification and First-Aid Workflow for Cavex Impression Materials.

This diagram outlines the process from identifying potential hazards by reviewing the Safety
Data Sheet to the appropriate first-aid response for different exposure routes.

Task: Handling Cavex Impression Material Powder

Mixing and Handling of Powdered Material

Recoml;;ended Personal Protective‘;ﬂlquipment (PPE)

Y Y

Protective Gloves Eye/Face Protection Respiratory Protection (if dust is generated) Lab Coat
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Caption: Recommended Personal Protective Equipment for Handling Powdered Materials.

This diagram illustrates the recommended personal protective equipment to be used when
handling the powdered components of Cavex impression materials to minimize exposure risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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impression-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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